Cas no 1038508-92-7 (methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate)

• Product Name: methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate
• CAS No: 1038508-92-7
• MF: C₁₁H₇BrFNO₂S
• MW: 316.146184206009
• CID: 2151238
• PubChem ID: 66866552
• Update Time: 2025-05-19

methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid methyl ester
• Methyl 2-bromo-5-(2-fluorophenyl)thiazole-4-carboxylate
• methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C11H7BrFNO2S/c1-16-10(15)8-9(17-11(12)14-8)6-4-2-3-5-7(6)13/h2-5H,1H3
• InChI Key： NEVAJOVILNIDTJ-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OC)=C(C2C=CC=CC=2F)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate

Methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 1038508-92-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 1038508-92-7) is a highly valuable intermediate in the field of pharmaceutical synthesis, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both bromo and fluoro substituents on the thiazole core enhances its reactivity, making it an ideal candidate for further functionalization and derivatization.

The structural motif of 1,3-thiazole is a heterocyclic compound that has been extensively studied for its pharmacological properties. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a bromine atom at the 2-position and a fluorine-substituted phenyl group at the 5-position in methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate introduces additional layers of functionality that can be exploited for designing more sophisticated drug molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate has emerged as a key building block in the synthesis of such inhibitors. Its versatility allows chemists to explore diverse chemical transformations, including Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing biaryl structures. These structures are prevalent in many bioactive compounds and have shown promising results in clinical trials.

The fluorine atom in the molecule plays a crucial role in modulating the pharmacokinetic properties of drug candidates. Fluorinated compounds often exhibit improved metabolic stability, lipophilicity, and binding affinity to biological targets. This makes methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate an attractive starting material for the development of next-generation pharmaceuticals. Recent studies have demonstrated its utility in synthesizing novel kinase inhibitors, which are essential for treating cancers and inflammatory diseases.

The bromo substituent on the thiazole ring provides another handle for further chemical manipulation. It can be readily displaced by various nucleophiles, allowing for the introduction of additional functional groups such as amines, alcohols, or thiols. This flexibility is particularly useful in medicinal chemistry where precise control over molecular structure is crucial for achieving desired biological activity. For instance, researchers have utilized this compound to develop new analogs of thiazole-based drugs with enhanced efficacy and reduced side effects.

Advances in synthetic methodologies have further expanded the applications of methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate. Transition-metal-catalyzed reactions have enabled efficient construction of complex molecular architectures from this intermediate. Additionally, computational chemistry techniques have been employed to predict and optimize reaction outcomes, reducing the time and resources required for drug development.

The growing interest in thiazole derivatives has also led to innovative approaches in their synthesis and application. For example, biocatalytic methods have been explored as alternative routes to producing these compounds with higher selectivity and sustainability. These green chemistry approaches align with the broader goal of reducing the environmental impact of pharmaceutical manufacturing.

In conclusion, methyl 2-bromo-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 1038508-92-7) is a multifaceted intermediate with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the discovery and development of next-generation drugs.